1-AZEPANYL(3-FLUOROPHENYL)METHANONE

Catalog No.
S4199889
CAS No.
M.F
C13H16FNO
M. Wt
221.27 g/mol
Availability
In Stock
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1-AZEPANYL(3-FLUOROPHENYL)METHANONE

Product Name

1-AZEPANYL(3-FLUOROPHENYL)METHANONE

IUPAC Name

azepan-1-yl-(3-fluorophenyl)methanone

Molecular Formula

C13H16FNO

Molecular Weight

221.27 g/mol

InChI

InChI=1S/C13H16FNO/c14-12-7-5-6-11(10-12)13(16)15-8-3-1-2-4-9-15/h5-7,10H,1-4,8-9H2

InChI Key

WXKIKIHQHWQYBW-UHFFFAOYSA-N

SMILES

C1CCCN(CC1)C(=O)C2=CC(=CC=C2)F

Canonical SMILES

C1CCCN(CC1)C(=O)C2=CC(=CC=C2)F

The exact mass of the compound 1-(3-fluorobenzoyl)azepane is 221.121592296 g/mol and the complexity rating of the compound is 236. The storage condition is unknown. Please store according to label instructions upon receipt of goods.

Currently Available Information:

There is limited information readily available on the specific scientific research applications of 1-(3-fluorobenzoyl)azepane. Scientific literature databases like Google Scholar: don't yield many results for this specific molecule.

Possible Areas of Research:

Due to the structure of the molecule, containing both an azepane ring and a fluorobenzoyl group, 1-(3-fluorobenzoyl)azepane could be of interest in a few areas of scientific research:

  • Medicinal Chemistry: The azepane ring is a common scaffold found in many biologically active molecules. Researchers might explore 1-(3-fluorobenzoyl)azepane as a potential lead compound for drug discovery efforts.
  • Material Science: Fluorine substitution can sometimes influence the properties of molecules. Researchers might investigate how the 3-fluorine substitution on the benzoyl group affects the physical or chemical properties of 1-(3-fluorobenzoyl)azepane, potentially for applications in materials science.

XLogP3

2.7

Hydrogen Bond Acceptor Count

2

Exact Mass

221.121592296 g/mol

Monoisotopic Mass

221.121592296 g/mol

Heavy Atom Count

16

Dates

Last modified: 04-15-2024

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